methyl 2-hydroxy-2-(3-methyloxetan-3-yl)acetate

• CAS RN: 2228457-50-7
• Molecular Formula: C7H12O4
• Molecular Weight: 160.2

Description

Methyl 2-hydroxy-2-(3-methyloxetan-3-yl)acetate, also known as 3-Methyl-2-hydroxy-2-oxoacetate or Methyl 2-hydroxy-2-oxoacetate, is a naturally occurring organic compound primarily found in plants and animals. It is an important metabolite in the metabolism of carbohydrates and is involved in the biosynthesis of several important compounds. In addition, it has been used in several scientific research applications, such as in the synthesis of a variety of compounds and as a substrate for enzymes.

Scientific Research Applications

Methyl 2-hydroxy-2-(3-methyloxetan-3-yl)acetate is used in several scientific research applications. It is used as a substrate in the synthesis of a variety of compounds, such as acetylcholine, a neurotransmitter involved in memory and learning. It is also used as a substrate in the synthesis of a variety of drugs, such as anticonvulsants and antidepressants. In addition, it is used in the synthesis of a variety of enzymes, such as cholinesterase, an enzyme involved in the breakdown of acetylcholine.

Mechanism of Action

Methyl 2-hydroxy-2-(3-methyloxetan-3-yl)acetate is involved in several biochemical and physiological processes. It is involved in the metabolism of carbohydrates, where it is converted to pyruvate, a molecule that is further converted to acetyl-CoA, which is then used in the citric acid cycle. In addition, it is involved in the biosynthesis of several important compounds, such as acetylcholine, a neurotransmitter involved in memory and learning.
Biochemical and Physiological Effects
Methyl 2-hydroxy-2-(3-methyloxetan-3-yl)acetate has several biochemical and physiological effects. It is involved in the metabolism of carbohydrates, where it is converted to pyruvate, a molecule that is further converted to acetyl-CoA, which is then used in the citric acid cycle. In addition, it is involved in the biosynthesis of several important compounds, such as acetylcholine, a neurotransmitter involved in memory and learning.

Advantages and Limitations for Lab Experiments

Methyl 2-hydroxy-2-(3-methyloxetan-3-yl)acetate has several advantages and limitations for lab experiments. One advantage is that it is a naturally occurring compound, which makes it easier to obtain and use in experiments. In addition, it is relatively stable and can be stored for long periods of time without degradation. However, it is also relatively expensive and can be difficult to obtain in large quantities.

Future Directions

The use of methyl 2-hydroxy-2-(3-methyloxetan-3-yl)acetate in scientific research is still in its infancy, and there are many potential future directions for its use. One potential direction is its use in the development of new drugs and therapies. For example, it could be used to synthesize new drugs and therapies for neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. In addition, it could be used to develop new treatments for cancer, as it is involved in the metabolism of carbohydrates and the biosynthesis of several important compounds. Finally, it could be used to develop new compounds for use in the synthesis of a variety of compounds, such as drugs, enzymes, and other compounds.

Synthesis Methods

Methyl 2-hydroxy-2-(3-methyloxetan-3-yl)acetate can be synthesized by several methods. One method involves the reaction of methyl 2-hydroxy-2-oxoacetate with an alkyl halide, such as bromoethane, in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces methyl 2-hydroxy-2-(3-methyloxetan-3-yl)acetate and an alkyl halide by-product. Another method involves the reaction of methyl 2-hydroxy-2-oxoacetate with an alkylating agent, such as ethyl bromide or ethyl iodide, in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces methyl 2-hydroxy-2-(3-methyloxetan-3-yl)acetate and an alkylating agent by-product.